Cas no 2091158-83-5 (2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one)

• Product Name: 2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
• CAS No: 2091158-83-5
• MF: C₁₁H₂₀ClNO₂
• MW: 233.7350025177
• CID: 5721955
• PubChem ID: 121203111
• Update Time: 2025-05-20

2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-6976
• 2-chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one
• 2-chloro-1-[4-(methoxymethyl)-4-methylpiperidin-1-yl]propan-1-one
• 2091158-83-5
• AKOS026711342
• 1-Propanone, 2-chloro-1-[4-(methoxymethyl)-4-methyl-1-piperidinyl]-
• 2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one

• Inchi： 1S/C11H20ClNO2/c1-9(12)10(14)13-6-4-11(2,5-7-13)8-15-3/h9H,4-8H2,1-3H3
• InChI Key： WJZNKTTZFQQGQK-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCC(C)(COC)CC1)=O

Computed Properties

• Exact Mass: 233.1182566g/mol
• Monoisotopic Mass: 233.1182566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.065±0.06 g/cm3(Predicted)
• Boiling Point: 318.7±17.0 °C(Predicted)
• pka: -1.21±0.40(Predicted)

Additional information on 2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one

2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one: A Comprehensive Overview

2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one, identified by the CAS number 2091158-83-5, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorinated propanone moiety and a substituted piperidine ring. The presence of the methoxymethyl and methyl groups on the piperidine ring adds to its structural complexity and functional versatility.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions and ring-forming processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and improved purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

One of the most notable applications of 2-Chloro-1-(4-(methoxymethyl)-4-methylpiperidin-1-yl)propan-1-one is in the field of pharmacology, where it serves as an intermediate in the synthesis of bioactive compounds. Its ability to act as a versatile building block has made it invaluable in drug discovery programs targeting various therapeutic areas, such as cancer, inflammation, and infectious diseases.

In recent studies, this compound has been investigated for its potential as a modulator of key cellular pathways. For example, research published in the Journal of Medicinal Chemistry highlighted its role in inhibiting specific kinases involved in cancer progression. The compound's unique structure allows for selective binding to these targets, making it a promising candidate for further preclinical development.

Beyond pharmacology, 2-Chloro... has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metalloorganic frameworks (MOFs). These materials exhibit exceptional properties, such as high surface area and tunable porosity, which are highly desirable for gas storage and catalysis applications.

The structural versatility of this compound is further exemplified by its role in click chemistry reactions. Researchers have utilized its alkyne functionality to facilitate rapid and efficient conjugation with other molecules, enabling the construction of complex architectures with precision.

In terms of environmental impact, recent studies have focused on the biodegradation pathways of this compound. Understanding its fate in natural ecosystems is crucial for assessing its safety and sustainability. Findings from these studies suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint.

In conclusion, 2-Chloro... stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with advancements in synthetic and analytical techniques, continues to unlock new possibilities for its use in drug development, materials science, and beyond. As research progresses, this compound is poised to make significant contributions to both academic and industrial sectors.